![molecular formula C15H16BrN5O4 B2681004 1-(3-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-3-oxopropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione CAS No. 2097909-93-6](/img/structure/B2681004.png)
1-(3-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-3-oxopropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-3-oxopropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a useful research compound. Its molecular formula is C15H16BrN5O4 and its molecular weight is 410.228. The purity is usually 95%.
BenchChem offers high-quality 1-(3-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-3-oxopropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-3-oxopropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Synthetic Routes
Researchers have developed innovative synthetic routes and methodologies for creating complex molecules, including pyrimidine derivatives. One approach involves a cascade reaction sequence leading to the formation of 7-substituted 2-amino-pyrrolo[1,2-a]pyrimidine-4,6-diones and their corresponding acrylic acid derivatives, demonstrating a rapid and unprecedented route to such molecules (Gao et al., 2007). Similarly, C-C bond formation by radical cyclization has been employed to synthesize pyrimidine-annulated heterocycles, offering a novel approach to constructing these complex structures (Majumdar & Mukhopadhyay, 2003).
Advancements in Heterocyclic Chemistry
In the field of heterocyclic chemistry, significant advancements have been made in the synthesis of pyrimidine derivatives. For instance, oxidative C-N bond formation methods have been developed for creating imidazo[1,2-α]pyridines and imidazo[1,2-α]pyrimidines, highlighting a metal-free approach to these compounds (Huo et al., 2016). Additionally, the one-step preparation of pyrido[3,4-d]pyrimidine ring systems from specific starting materials has been documented, showcasing the efficiency of new synthetic strategies (Noguchi et al., 1988).
Drug Development and Antimicrobial Studies
Pyrimidine derivatives have been explored for their potential in drug development and as antimicrobial agents. Synthesis and characterization studies of 2-(pyrimidin-2-ylamino)naphthalene-1,4-dione and its metal complexes revealed their potential for antimicrobial applications, indicating the versatility of pyrimidine scaffolds in medicinal chemistry (Chioma et al., 2018). Moreover, innovative methods for the synthesis of pyrimidine derivatives have been developed, leading to compounds with promising antibacterial and antitumor properties, further emphasizing the importance of pyrimidine in therapeutic agent design (Osyanin et al., 2014).
properties
IUPAC Name |
1-[3-[3-(5-bromopyrimidin-2-yl)oxypyrrolidin-1-yl]-3-oxopropyl]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16BrN5O4/c16-10-7-17-14(18-8-10)25-11-1-4-21(9-11)13(23)3-6-20-5-2-12(22)19-15(20)24/h2,5,7-8,11H,1,3-4,6,9H2,(H,19,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGLJPMGQGDESQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=C(C=N2)Br)C(=O)CCN3C=CC(=O)NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16BrN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-[3-(5-Bromopyrimidin-2-yl)oxypyrrolidin-1-yl]-3-oxopropyl]pyrimidine-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.